N-(4-bromophenyl)-4-chloro-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-(4-bromophenyl)-4-chloro-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C14H13BrClNO4S/c1-20-12-8-14(13(21-2)7-11(12)16)22(18,19)17-10-5-3-9(15)4-6-10/h3-8,17H,1-2H3
• InChI Key: SZGKAUIMIJKGFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1Cl)OC)S(=O)(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C14H13BrClNO4S
• Molecular Weight: 406.7 g/mol

Description

N-(4-bromophenyl)-4-chloro-2,5-dimethoxybenzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential biological and pharmacological properties. This compound belongs to the class of sulfonamide derivatives, which have been extensively studied for their various applications in the field of medicine and biological sciences.

Mechanism of Action

The exact mechanism of action of N-(4-bromophenyl)-4-chloro-2,5-dimethoxybenzenesulfonamide is not fully understood. However, it is believed to interact with specific targets in the body, such as enzymes or receptors, to produce its biological effects.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-4-chloro-2,5-dimethoxybenzenesulfonamide has been shown to exhibit various biochemical and physiological effects, such as anti-inflammatory, analgesic, and anti-cancer activities. It has also been found to modulate the immune system and exhibit neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-bromophenyl)-4-chloro-2,5-dimethoxybenzenesulfonamide in laboratory experiments include its high potency and selectivity, making it an ideal candidate for studying specific biological pathways. However, the limitations of using this compound include its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several potential future directions for the research on N-(4-bromophenyl)-4-chloro-2,5-dimethoxybenzenesulfonamide. These include further studies on its mechanism of action, the development of new therapeutic agents based on this compound, and the exploration of its potential applications in other scientific fields such as neurology and immunology.
In conclusion, N-(4-bromophenyl)-4-chloro-2,5-dimethoxybenzenesulfonamide is a promising compound that has shown significant potential in various scientific research areas. Its unique biological properties make it an ideal candidate for the development of new therapeutic agents and further exploration in the field of medicine and biological sciences.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-4-chloro-2,5-dimethoxybenzenesulfonamide involves the reaction of 4-chloro-2,5-dimethoxybenzenesulfonyl chloride with 4-bromoaniline in the presence of a suitable base. The resulting product is isolated and purified using standard techniques such as crystallization and chromatography.

Scientific Research Applications

N-(4-bromophenyl)-4-chloro-2,5-dimethoxybenzenesulfonamide has been extensively studied for its potential applications in various scientific research areas, including medicinal chemistry, pharmacology, and biochemistry. This compound has been found to exhibit significant biological activity, making it a promising candidate for the development of new therapeutic agents.